Cas no 1428-89-3 (Acetic acid--cyclododecane-1,2-diol (2/1))

Acetic acid--cyclododecane-1,2-diol (2/1) structure
1428-89-3 structure
Product Name:Acetic acid--cyclododecane-1,2-diol (2/1)
CAS No:1428-89-3
MF:C16H32O6
MW:320.421686172485
CID:2775337
PubChem ID:71351442
Update Time:2025-04-21

Acetic acid--cyclododecane-1,2-diol (2/1) Chemical and Physical Properties

Names and Identifiers

    • 1428-89-3
    • DTXSID80777026
    • Acetic acid--cyclododecane-1,2-diol (2/1)
    • Inchi: 1S/C12H24O2.2C2H4O2/c13-11-9-7-5-3-1-2-4-6-8-10-12(11)14;2*1-2(3)4/h11-14H,1-10H2;2*1H3,(H,3,4)
    • InChI Key: CHCIPISHSOSZKM-UHFFFAOYSA-N
    • SMILES: OC1CCCCCCCCCCC1O.OC(C)=O.OC(C)=O

Computed Properties

  • Exact Mass: 320.21988874Da
  • Monoisotopic Mass: 320.21988874Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 115Ų
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